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Compound of Interest

1-Methyl-4-imidazoleacetic acid
Compound Name:
hydrochloride

Cat. No.: B161520

Essential Safety and Handling Guide for 1-Methyl-4-
imidazoleacetic acid hydrochloride

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1-Methyl-4-imidazoleacetic acid hydrochloride. The following
procedural steps are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Methyl-4-imidazoleacetic acid hydrochloride is
presented below.
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Property Value

CAS Number 35454-39-8[1][2][3][4][5][6]

Molecular Formula CeHsN202 « HCI[3][5][6]

Molecular Weight 176.6 g/mol [3][4][5]

Appearance Off-white to white solid powder[7]

Melting Point 218 - 222 °C[7]

Solubility Soluble in PBS (pH 7.2), DMSO, and Ethanol[3]
Storage Temperature 2-8°C, under inert gas[4]

Operational Plan: Handling and Disposal

Engineering Controls and Personal Protective
Equipment (PPE)

Proper handling begins with establishing a safe work environment and utilizing the correct
personal protective equipment.

e Engineering Controls:

o Always work within a properly functioning and certified laboratory chemical fume hood to
control emissions at the source.[8][9]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7][9]

o Use local and general ventilation to keep exposure as low as possible.[1][10]
» Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear ANSI Z87.1-compliant chemical safety goggles with side
shields.[8][11] A face shield is also recommended for maximum protection.[11][12]

o Skin Protection:
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» Gloves: Wear chemical-resistant gloves, such as nitrile rubber, that have been tested
according to EN 374.[11] Always inspect gloves for leaks or tears before use and use
proper removal techniques to avoid skin contact.[8]

» Lab Coat: A chemically compatible lab coat that extends to the wrists must be worn and
fully buttoned.[8]

» Clothing: Wear full-length pants and closed-toe shoes to ensure no skin is exposed.[8]

o Respiratory Protection: In case of inadequate ventilation or the potential for dust formation,
wear a NIOSH/MSHA-approved respirator.[1][8][9]

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all engineering controls are operational. Read the
Safety Data Sheet (SDS) thoroughly.[1][2]

e Donning PPE: Put on all required PPE as specified above.

e Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize dust inhalation.[8][9] Use grounding and bonding for containers and
receiving equipment to prevent static discharge.[1]

« Handling: Avoid all personal contact with the substance, including inhalation of dust and
contact with skin and eyes.[2][8][10]

e Hygiene: Wash hands thoroughly with soap and water after handling the chemical and
before breaks, eating, drinking, or smoking.[1][2] Remove contaminated clothing and PPE
before entering eating areas.[1]

Storage Procedures

» Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[2][7]

[81[9]
o Keep away from incompatible materials such as strong oxidizing agents.[2][7][9]

e The recommended storage temperature is under inert gas at 2-8°C.[4]
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Emergency and First Aid Plan

Immediate action is critical in case of exposure.

o Eye Contact: Immediately flush the eyes with copious amounts of clean, fresh water for at
least 15 minutes, holding the eyelids apart.[8][9] Remove contact lenses if present and easy
to do so.[1][2] If eye irritation persists, seek immediate medical attention.[1][2]

o Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected skin area
thoroughly with plenty of soap and water for at least 15 minutes.[2][7]

 Inhalation: Move the victim to fresh air immediately.[7][13] If breathing is difficult or has
stopped, provide artificial respiration.[7][14] Seek medical attention if symptoms occur.[7]

 Ingestion: Rinse the mouth with water (only if the person is conscious).[1][10] Do NOT
induce vomiting.[1][2] Seek immediate medical attention.[9]

Spill and Disposal Plan

o Spill Cleanup:
o For minor spills, clean up immediately.[15]
o Ensure adequate ventilation and wear all required PPE.[7]
o Avoid breathing dust.[15]

o Mechanically take up the spilled material (e.g., sweep up) and place it into a suitable,
labeled container for disposal.[1][7][10] Avoid generating dust.[1][7][9]

o Ventilate the affected area after cleanup.[1][10]
» Waste Disposal:

o Dispose of the chemical and its container in accordance with all local, regional, national,
and international regulations.[2]

o Do not allow the product to enter drains, surface water, or ground water.[1][2]
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o Contaminated packaging should be handled in the same manner as the substance itself.
[1] Completely emptied packages may be recycled.[1]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for safely handling 1-Methyl-4-
imidazoleacetic acid hydrochloride.
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Click to download full resolution via product page

Caption: Workflow for handling 1-Methyl-4-imidazoleacetic acid hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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